
3-Methylhexanal chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B098541 Get Quote

An In-depth Technical Guide to 3-Methylhexanal: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylhexanal is a branched-chain aldehyde that serves as a significant model compound

in organic chemistry and is utilized as an analytical standard in various scientific research

applications.[1] Its structure, characterized by a methyl group at the third carbon position,

introduces a chiral center, making it a point of interest for stereochemical studies.[1] This

document provides a comprehensive overview of the chemical properties, structure, and

relevant experimental methodologies for 3-Methylhexanal.

Chemical Structure and Identifiers
3-Methylhexanal is a saturated fatty aldehyde and a member of the class of organic

compounds known as medium-chain aldehydes.[2][3] The presence of a methyl branch at the

C3 position creates a chiral center, influencing its physical and chemical properties.[1]

IUPAC Name: 3-methylhexanal[2]

Molecular Formula: C₇H₁₄O[2]

SMILES: CCCC(C)CC=O[2]
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InChI: InChI=1S/C7H14O/c1-3-4-7(2)5-6-8/h6-7H,3-5H2,1-2H3[2]

InChIKey: ZSJUABCTGCNBPF-UHFFFAOYSA-N[2]

CAS Number: 19269-28-4[2]

Caption: 2D structure of 3-Methylhexanal.

Quantitative Chemical Properties
The following table summarizes the key quantitative properties of 3-Methylhexanal.

Property Value Unit Source

Molecular Weight 114.19 g/mol [2]

Boiling Point 143.00 to 144.00 °C [4]

Density 0.800-0.805 g/cm³ [2]

Specific Gravity
0.74500 to 0.81100 @

25.00 °C
[4][5]

Refractive Index 1.409-1.414 [2]

Vapor Pressure 5.920000 mm/Hg @ 25.00 °C [4]

Water Solubility 1.85 g/L [3]

logP (Octanol/Water

Partition Coefficient)
2.54 [3]

Physical and Chemical Characteristics
Appearance: Colorless to pale yellow clear liquid.[2]

Odor: Sweet green aroma.[2]

Solubility: Very slightly soluble in water; soluble in pentane, diethyl ether, and ethanol.[2]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylhexanal
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylhexanal
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylhexanal
https://www.benchchem.com/product/b098541?utm_src=pdf-body
https://www.benchchem.com/product/b098541?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylhexanal
https://parchem.com/chemical-supplier-distributor/3-methyl-hexanal-009287
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylhexanal
https://parchem.com/chemical-supplier-distributor/3-methyl-hexanal-009287
https://www.thegoodscentscompany.com/data/rw1443911.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylhexanal
https://parchem.com/chemical-supplier-distributor/3-methyl-hexanal-009287
https://contaminantdb.ca/contaminants/CHEM006607
https://contaminantdb.ca/contaminants/CHEM006607
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylhexanal
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylhexanal
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylhexanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Methylhexanal is frequently employed as an analytical standard for its quantification in

various samples using techniques like gas chromatography (GC).[1]

General Protocol for Gas Chromatography (GC) Analysis
This protocol outlines a general methodology for the analysis of 3-Methylhexanal in a sample.

Sample Preparation:

Dilute the sample containing 3-Methylhexanal in a volatile organic solvent, such as

dichloromethane or hexane.

If necessary, perform a derivatization step to enhance volatility and thermal stability.

Standard Preparation:

Prepare a series of standard solutions of 3-Methylhexanal of known concentrations in the

same solvent used for the sample.

GC System Configuration:

Injector: Set to a temperature that ensures rapid vaporization of the sample without

degradation (e.g., 250 °C).

Column: Select a capillary column with a stationary phase appropriate for aldehyde

analysis (e.g., a non-polar or medium-polarity column).

Oven Program: Implement a temperature gradient to separate the components of the

sample. An example program could be:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase to 250 °C at a rate of 10 °C/min.

Final hold: Maintain 250 °C for 5 minutes.

Detector: A Flame Ionization Detector (FID) is commonly used for the detection of organic

compounds. Set the detector temperature higher than the final oven temperature (e.g.,
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280 °C).

Carrier Gas: Use an inert gas, such as helium or nitrogen, at a constant flow rate.

Analysis:

Inject a fixed volume (e.g., 1 µL) of the prepared standard solutions to generate a

calibration curve.

Inject the same volume of the prepared sample.

Data Processing:

Identify the peak corresponding to 3-Methylhexanal in the chromatogram based on its

retention time compared to the standards.

Quantify the amount of 3-Methylhexanal in the sample by comparing its peak area to the

calibration curve.
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Caption: Experimental workflow for GC analysis of 3-Methylhexanal.
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Research into the specific biological activities of 3-Methylhexanal is limited.[1] Its structure,

possessing both hydrophobic and polar characteristics, suggests potential interactions with

biological membranes.[1] The aldehyde functional group is a key pharmacophore that can react

with biological molecules.[1]

3-Methylhexanal has been detected in biological systems and is listed in the Human

Metabolome Database (HMDB), though it is categorized as "detected but not quantified".[1][6]

This indicates its presence in biological samples without established reference ranges.[1] At

present, there is insufficient evidence in the scientific literature to associate 3-Methylhexanal
with specific, well-defined signaling pathways. Further research is needed to elucidate its

potential roles in metabolic pathways and as a biomarker.[1]

Safety and Handling
According to GHS classifications, 3-Methylhexanal is considered to cause skin and serious

eye irritation.[2] Standard laboratory safety protocols, including the use of personal protective

equipment such as gloves and safety glasses, should be followed when handling this

compound.

Applications in Research
Analytical Standard: It is primarily used as an analytical standard for its identification and

quantification in various matrices including biological samples, food products, and

environmental samples.[1]

Organic Chemistry: It serves as a model compound for studying the reactivity of branched-

chain aldehydes and the stereochemical aspects of organic reactions.[1]

Flavor and Fragrance: 3-Methylhexanal is used as a flavoring agent in food products.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy 3-Methylhexanal | 19269-28-4 [smolecule.com]

2. 3-Methylhexanal | C7H14O | CID 140511 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. contaminantdb.ca [contaminantdb.ca]

4. parchem.com [parchem.com]

5. 3-methyl hexanal, 19269-28-4 [thegoodscentscompany.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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